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Compound of Interest

2-Amino-1-(4-methyl-piperazin-1-
Compound Name:
yl)-ethanone dihydrochloride

Cat. No.: B135485

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-1-(4-methyl-piperazin-1-yl)-ethanone dihydrochloride is a chemical intermediate
with potential applications in the synthesis of more complex molecules, particularly in the
pharmaceutical industry. This document provides a comprehensive overview of its chemical
and physical properties. While this compound is primarily known as a building block in organic
synthesis, its precise biological role is not extensively documented in publicly available

literature.

Chemical Properties and Data

The following table summarizes the key quantitative data for 2-Amino-1-(4-methyl-piperazin-
1-yl)-ethanone dihydrochloride.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b135485?utm_src=pdf-interest
https://www.benchchem.com/product/b135485?utm_src=pdf-body
https://www.benchchem.com/product/b135485?utm_src=pdf-body
https://www.benchchem.com/product/b135485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula C7H17CI2NsO [1]

Molecular Weight 230.13 g/mol [1]

CAS Number 146788-11-6 [1]
2-amino-1-(4-methylpiperazin-

UPAC Name 1-yI)ethano(ne;dihyzi/rrc)):hloride

Appearance Off-white to light yellow powder

Purity >95%

Melting Point 274 °C

Boiling Point 285.6 °C at 760 mmHg

Flash Point 126.5 °C

Vapor Pressure 0.00277 mmHg at 25 °C

LogP 0.89920

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Amino-1-(4-methyl-piperazin-1-yl)-
ethanone dihydrochloride are not readily available in peer-reviewed journals or patent
literature. However, based on general principles of organic chemistry, a plausible synthetic
route can be conceptualized.

A common method for the synthesis of a-amino ketones involves the reaction of an a-
haloketone with an amine. In this case, the synthesis could potentially proceed through the
reaction of a protected 2-amino-1-chloroethanone with N-methylpiperazine, followed by
deprotection and conversion to the dihydrochloride salt.

Conceptual Synthesis Workflow

The following diagram illustrates a logical workflow for the synthesis of 2-Amino-1-(4-methyl-
piperazin-1-yl)-ethanone dihydrochloride. This represents a general strategy rather than a
validated experimental protocol.
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Conceptual Synthesis Workflow

Step 1: N-Alkylation

N-Methylpiperazine

Step 2: Amination
G»Chloro-z-(zl-methylpiperazm-l—yl)e\han-l-cna Ammonia (or equivalent)

Reaction Reaction

Step 3: Salt Formation

Y

G—Amino—1—(4—me(hylpiperazin—l—y\)e(hanona

Hydrochloric acid

2-Amino-1-(4-methylpiperazin-1-yl)ethanone
dihydrochloride

Click to download full resolution via product page

A conceptual workflow for the synthesis of the target compound.

Applications in Drug Development

As a chemical intermediate, 2-Amino-1-(4-methyl-piperazin-1-yl)-ethanone dihydrochloride
serves as a starting material for the synthesis of more complex molecules. The piperazine and
aminoethanone moieties are common structural motifs in a variety of biologically active
compounds. The specific drug discovery programs in which this intermediate is utilized are not
widely disclosed.

Signaling Pathways

Due to the nature of this compound as a synthetic intermediate, there are no known direct
interactions with biological signaling pathways. The biological activity would be determined by
the final molecule synthesized from this precursor. Researchers using this intermediate should
consider the pharmacology of the downstream compounds to understand relevant signaling
pathways.

Conclusion
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2-Amino-1-(4-methyl-piperazin-1-yl)-ethanone dihydrochloride is a valuable building block
in synthetic chemistry. This guide provides a summary of its known properties. Further research
into its applications and the biological activities of its derivatives is warranted to fully
understand its potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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